N-(2-methoxyphenyl)prop-2-enamide
Overview
Description
N-(2-methoxyphenyl)prop-2-enamide, also known as 2-Methoxy-N-phenylpropionamide, is an organic compound that has been extensively studied in recent years due to its potential applications in pharmaceuticals, industrial processes, and laboratory experiments. This compound belongs to the family of amides, which are compounds that contain the carbonyl group between two nitrogen atoms. It is a colorless solid with a melting point of 82-84°C and a boiling point of 169-171°C. This compound has been widely used in the synthesis of various drugs and is known to have a wide range of biological activities.
Scientific Research Applications
Hepatoprotective Activities
N-(2-methoxyphenyl)prop-2-enamide shows significant hepatoprotective activities. A study found that compounds related to this compound demonstrated substantial hepatoprotective effects against tacrine-induced cytotoxicity in HepG2 cells (Byun et al., 2010).
Catalytic Hydrogenation in Pharmaceutical Synthesis
This compound has been utilized in catalytic hydrogenation processes. An example includes the diastereoselective catalytic hydrogenation of an enamide derivative for the synthesis of melatonin receptor ligands (Lucarini et al., 2010).
Mass Spectrometry Analysis
In the field of mass spectrometry, this compound has been instrumental in understanding fragmentation patterns and ion formation processes (Bigler & Hesse, 1995).
Intramolecular Hydrogen Bond Analysis
The compound has been studied for intramolecular hydrogen bond analysis. Research on beta-enaminones, a related class of compounds, helps in understanding the strength and characteristics of intramolecular N-H...O resonance-assisted hydrogen bonds (Bertolasi et al., 2006).
Synthesis of Antiasthmatic Key Intermediates
It has been used in the synthesis of key intermediates for antiasthmatic drugs. One such example is the preparation of N-2-(4-Methoxyphenyl)-1-methylethylbenzylamine (Yong-mei, 2007).
Enamine Chemistry
This compound is important in enamine chemistry, particularly in the preparation and alkylation of cyclic and non-cyclic enamino-thiones (Rasmussen et al., 1981).
UV Absorption Studies
The compound has been identified in studies focusing on UV-absorbing polyamine derivatives found in nature (Youhnovski et al., 2001).
Corrosion Inhibition Studies
Research has also explored its derivatives for corrosion inhibition in various materials, highlighting its potential in material science and engineering applications (Abu-Rayyan et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
N-(2-methoxyphenyl)prop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-3-10(12)11-8-6-4-5-7-9(8)13-2/h3-7H,1H2,2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPONHMPNVZINND-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60402642 |
Source
|
| Record name | N-(2-methoxyphenyl)prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60402642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
104774-80-3 |
Source
|
| Record name | N-(2-methoxyphenyl)prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60402642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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